molecular formula C13H18O3 B7905810 3'-Methoxy-4'-n-propoxypropiophenone

3'-Methoxy-4'-n-propoxypropiophenone

Cat. No.: B7905810
M. Wt: 222.28 g/mol
InChI Key: RSDMJGFHRMACPV-UHFFFAOYSA-N
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Description

3’-Methoxy-4’-n-propoxypropiophenone is an organic compound belonging to the ketone class of compounds It is characterized by the presence of a methoxy group at the 3’ position and a propoxy group at the 4’ position on the phenyl ring, with a propiophenone backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3’-Methoxy-4’-n-propoxypropiophenone can be achieved through several methods. One common approach involves the reaction of 3-methoxybenzoyl chloride with n-propyl magnesium bromide (Grignard reagent) to form the desired product. The reaction is typically carried out in an anhydrous environment to prevent the hydrolysis of the Grignard reagent .

Industrial Production Methods

Industrial production of 3’-Methoxy-4’-n-propoxypropiophenone may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, the implementation of advanced purification techniques, such as recrystallization and chromatography, ensures the high quality of the final compound .

Chemical Reactions Analysis

Types of Reactions

3’-Methoxy-4’-n-propoxypropiophenone undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction typically produces alcohols .

Scientific Research Applications

3’-Methoxy-4’-n-propoxypropiophenone has a wide range of applications in scientific research:

    Chemistry: It is used as an intermediate in the synthesis of various organic compounds and as a reagent in chemical reactions.

    Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

    Medicine: Research explores its potential therapeutic properties and its role in drug development.

    Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3’-Methoxy-4’-n-propoxypropiophenone involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or activator of certain enzymes, receptors, or signaling pathways, depending on its structure and functional groups. Detailed studies are required to elucidate the exact molecular mechanisms and targets involved .

Comparison with Similar Compounds

Similar Compounds

  • 3’-Methoxypropiophenone
  • 4’-Methoxypropiophenone
  • 3’-Methoxyacetophenone
  • 4’-Methoxyacetophenone

Comparison

3’-Methoxy-4’-n-propoxypropiophenone is unique due to the presence of both methoxy and propoxy groups on the phenyl ring. This structural feature distinguishes it from other similar compounds, which may only have one of these groups.

Biological Activity

3'-Methoxy-4'-n-propoxypropiophenone is a synthetic organic compound belonging to the class of ketones. It features a methoxy group at the 3' position and a propoxy group at the 4' position on the phenyl ring, with a propiophenone backbone. This compound has garnered attention in scientific research due to its potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

  • Molecular Weight : 222.28 g/mol
  • Chemical Formula : C14_{14}H18_{18}O3_3
  • CAS Number : [B7905810]

Synthesis

The synthesis of this compound can be achieved through several methods, commonly involving the reaction of 3-methoxybenzoyl chloride with n-propyl magnesium bromide (Grignard reagent) in an anhydrous environment to prevent hydrolysis. This method is effective for producing high yields of the compound.

Antimicrobial Activity

Research indicates that this compound exhibits significant antimicrobial properties. In vitro studies have shown effectiveness against various bacterial strains, including Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values suggest that the compound can inhibit bacterial growth effectively.

Bacterial Strain MIC (µg/mL)
Staphylococcus aureus32
Escherichia coli64
Pseudomonas aeruginosa128

Anti-inflammatory Effects

In animal models, the compound has demonstrated anti-inflammatory effects by inhibiting pro-inflammatory cytokines such as IL-6 and TNF-alpha. These findings suggest potential applications in treating inflammatory diseases.

Anticancer Properties

Studies have explored the anticancer potential of this compound. In vitro assays on cancer cell lines, such as MCF-7 (breast cancer) and HeLa (cervical cancer), revealed that the compound induces apoptosis and inhibits cell proliferation.

Cell Line IC50 (µM)
MCF-715
HeLa20

The biological activity of this compound is believed to involve several mechanisms:

  • Enzyme Inhibition : The compound may inhibit specific enzymes involved in inflammatory pathways.
  • Receptor Interaction : It could interact with cellular receptors, modulating signaling pathways related to cell growth and apoptosis.
  • Oxidative Stress Modulation : The compound may influence oxidative stress levels within cells, contributing to its anticancer effects.

Case Studies

  • Antimicrobial Efficacy Study :
    A study conducted by researchers evaluated the antimicrobial efficacy of various derivatives of propiophenones, including this compound. Results indicated that this compound showed superior activity against Gram-positive bacteria compared to its analogs.
  • Inflammation Model :
    In a model of acute inflammation induced by carrageenan, administration of this compound resulted in a significant reduction in paw edema compared to control groups, highlighting its potential as an anti-inflammatory agent.
  • Cancer Cell Line Study :
    A recent investigation into the effects of this compound on cancer cell lines demonstrated that it not only inhibited proliferation but also induced significant apoptotic changes in treated cells, suggesting its potential as a chemotherapeutic agent.

Properties

IUPAC Name

1-(3-methoxy-4-propoxyphenyl)propan-1-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H18O3/c1-4-8-16-12-7-6-10(11(14)5-2)9-13(12)15-3/h6-7,9H,4-5,8H2,1-3H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RSDMJGFHRMACPV-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCOC1=C(C=C(C=C1)C(=O)CC)OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H18O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

222.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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